Cas no 2680770-68-5 (2-Bromo-5-acetamidopyridine-3-carboxylic acid)

• Product Name: 2-Bromo-5-acetamidopyridine-3-carboxylic acid
• CAS No: 2680770-68-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5649378
• PubChem ID: 165906460
• Update Time: 2025-10-29

2-Bromo-5-acetamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-68-5
• 2-bromo-5-acetamidopyridine-3-carboxylic acid
• EN300-28280511
• 2-Bromo-5-acetamidopyridine-3-carboxylic acid

• Inchi： 1S/C8H7BrN2O3/c1-4(12)11-5-2-6(8(13)14)7(9)10-3-5/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： DEDLCPUBMPDANE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C=N1)NC(C)=O

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Bromo-5-acetamidopyridine-3-carboxylic acid

Research Briefing on 2-Bromo-5-acetamidopyridine-3-carboxylic acid (CAS: 2680770-68-5): Recent Advances and Applications

2-Bromo-5-acetamidopyridine-3-carboxylic acid (CAS: 2680770-68-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, including kinase inhibitors and anti-inflammatory agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, applications, and potential therapeutic benefits.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-Bromo-5-acetamidopyridine-3-carboxylic acid as a precursor in the synthesis of selective JAK2 inhibitors. The researchers employed a multi-step synthetic route, with the bromo and acetamido functional groups playing a crucial role in the final compound's activity. The resulting inhibitors showed promising efficacy in preclinical models of myeloproliferative disorders, suggesting potential clinical applications.

In another recent investigation, the compound was utilized in the development of novel anti-inflammatory agents targeting the NLRP3 inflammasome. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of 2-Bromo-5-acetamidopyridine-3-carboxylic acid exhibited significant inhibitory effects on NLRP3 activation, with potential implications for treating inflammatory diseases such as gout and Alzheimer's disease. The researchers emphasized the compound's versatility as a building block for designing potent small-molecule inhibitors.

Advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis of 2-Bromo-5-acetamidopyridine-3-carboxylic acid, achieving improved yields and purity while reducing environmental impact. This development is particularly relevant for industrial applications, where scalable and sustainable production methods are increasingly important.

From a structural perspective, computational studies have provided insights into the molecular interactions of 2-Bromo-5-acetamidopyridine-3-carboxylic acid derivatives with their biological targets. Molecular docking simulations, as reported in a 2023 study in the Journal of Chemical Information and Modeling, revealed that the bromo substituent contributes significantly to binding affinity, while the carboxylic acid moiety facilitates interactions with key amino acid residues in target proteins.

Looking forward, researchers anticipate expanding applications of 2-Bromo-5-acetamidopyridine-3-carboxylic acid in drug discovery, particularly in the development of targeted therapies for cancer and autoimmune diseases. Its unique structural features make it a valuable scaffold for medicinal chemistry, and ongoing research continues to explore its full potential. Future studies are expected to focus on optimizing its derivatives for improved pharmacokinetic properties and target selectivity.